2-Methyl-4-[(4-pyrrol-1-ylpyrazol-1-yl)methyl]-1,3-thiazole

• IUPAC Name: 2-methyl-4-[(4-pyrrol-1-ylpyrazol-1-yl)methyl]-1,3-thiazole
• InChI: InChI=1S/C12H12N4S/c1-10-14-11(9-17-10)7-16-8-12(6-13-16)15-4-2-3-5-15/h2-6,8-9H,7H2,1H3
• InChI Key: BMZWDFWVWJPCQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CN2C=C(C=N2)N3C=CC=C3
• Molecular Formula: C12H12N4S
• Molecular Weight: 244.32 g/mol

Description

2-Methyl-4-[(4-pyrrol-1-ylpyrazol-1-yl)methyl]-1,3-thiazole, also known as PPT, is a synthetic compound that has been widely used in scientific research. PPT is a selective estrogen receptor modulator (SERM) that has been shown to have potential therapeutic applications in the treatment of breast cancer, osteoporosis, and other diseases.

Mechanism of Action

2-Methyl-4-[(4-pyrrol-1-ylpyrazol-1-yl)methyl]-1,3-thiazole acts as a selective estrogen receptor modulator by selectively binding to the estrogen receptor and modulating its activity. This compound has a high affinity for the estrogen receptor and can act as both an agonist and antagonist depending on the tissue and cell type. This compound has been shown to have tissue-specific effects on estrogen receptor signaling, which makes it a promising therapeutic agent for the treatment of estrogen-related diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in various tissues and cell types. In breast cancer cells, this compound has been shown to inhibit cell proliferation and induce apoptosis by blocking the effects of estrogen. In bone cells, this compound has been shown to stimulate bone formation and inhibit bone resorption by modulating the activity of osteoblasts and osteoclasts.

Advantages and Limitations for Lab Experiments

2-Methyl-4-[(4-pyrrol-1-ylpyrazol-1-yl)methyl]-1,3-thiazole has several advantages and limitations for use in laboratory experiments. One advantage is that this compound is a selective estrogen receptor modulator, which allows for the selective modulation of estrogen receptor activity in different tissues and cell types. However, one limitation is that this compound has a relatively short half-life, which may limit its effectiveness in long-term experiments.

Future Directions

There are several future directions for research on 2-Methyl-4-[(4-pyrrol-1-ylpyrazol-1-yl)methyl]-1,3-thiazole. One direction is to investigate the potential therapeutic applications of this compound in other estrogen-related diseases, such as endometrial cancer and cardiovascular disease. Another direction is to develop more potent and selective estrogen receptor modulators based on the structure of this compound. Additionally, further research is needed to understand the mechanisms underlying the tissue-specific effects of this compound on estrogen receptor signaling.

Synthesis Methods

The synthesis of 2-Methyl-4-[(4-pyrrol-1-ylpyrazol-1-yl)methyl]-1,3-thiazole involves a series of chemical reactions that require specialized equipment and expertise. The method involves the condensation of 2-methylthiazole-4-carbaldehyde with 4-pyrrol-1-ylpyrazole in the presence of a base, followed by the addition of a methyl group to the thiazole ring using a methylating agent.

Scientific Research Applications

2-Methyl-4-[(4-pyrrol-1-ylpyrazol-1-yl)methyl]-1,3-thiazole has been extensively studied for its potential therapeutic applications in breast cancer and osteoporosis. In breast cancer, this compound has been shown to inhibit the growth of estrogen receptor-positive tumors by selectively binding to the estrogen receptor and blocking the effects of estrogen. In osteoporosis, this compound has been shown to increase bone density and prevent bone loss by stimulating bone formation and inhibiting bone resorption.